Cas no 1236038-48-4 (2-(1-Naphthalenylcarbonyl)propanedinitrile)

• Product Name: 2-(1-Naphthalenylcarbonyl)propanedinitrile
• CAS No: 1236038-48-4
• MF: C₁₄H₈N₂O
• MW: 220.22612285614
• CID: 1061961
• PubChem ID: 71750932
• Update Time: 2025-04-20

2-(1-Naphthalenylcarbonyl)propanedinitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1-Naphthalenylcarbonyl)propanedinitrile
• 2-(1-naphthoyl)malononitrile
• 2-(naphthalene-1-carbonyl)propanedinitrile
• DTXSID80858162
• 1236038-48-4
• (Naphthalene-1-carbonyl)propanedinitrile
• DB-363871
• 2-(1-Naphthalenylcarbonyl)-propanedinitrile

• MDL： MFCD22206781
• Inchi： 1S/C14H8N2O/c15-8-11(9-16)14(17)13-7-3-5-10-4-1-2-6-12(10)13/h1-7,11H
• InChI Key： LJEFDGSTKLVSJB-UHFFFAOYSA-N
• SMILES： O=C(C(C#N)C#N)C1C=CC=C2C=CC=CC=12

Computed Properties

• Exact Mass: 220.06400
• Monoisotopic Mass: 220.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.65000
• LogP: 2.68586